Cas no 2172464-30-9 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidobenzoic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidobenzoic acid
• CAS No: 2172464-30-9
• MF: C₂₅H₁₉N₅O₅
• MW: 469.448865175247
• CID: 5995894
• PubChem ID: 165549481
• Update Time: 2025-06-27

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidobenzoic acid
• 2172464-30-9
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazole-3-amido]benzoic acid
• EN300-1482288

• Inchi： 1S/C25H19N5O5/c31-22(26-20-12-6-5-11-18(20)23(32)33)21-27-24(30-29-21)28-25(34)35-13-19-16-9-3-1-7-14(16)15-8-2-4-10-17(15)19/h1-12,19H,13H2,(H,26,31)(H,32,33)(H2,27,28,29,30,34)
• InChI Key： KBDMYASINAYPDU-UHFFFAOYSA-N
• SMILES： O(C(NC1=NNC(C(NC2C=CC=CC=2C(=O)O)=O)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 469.13861872g/mol
• Monoisotopic Mass: 469.13861872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 146Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidobenzoic acid

Introduction to 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidobenzoic Acid (CAS No. 2172464-30-9)

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidobenzoic acid, identified by its CAS number 2172464-30-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This molecule represents a fusion of multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and therapeutic applications. The structural framework of this compound incorporates a benzoic acid moiety linked to a triazole ring, further functionalized with an amino group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. Such structural features not only contribute to its unique chemical properties but also open avenues for exploring its biological activities and potential therapeutic benefits.

The benzoic acid component is well-known for its role in various pharmacological contexts, often serving as a scaffold for developing antimicrobial, anti-inflammatory, and analgesic agents. The triazole ring, on the other hand, is a heterocyclic structure that has been extensively studied for its antimicrobial and antifungal properties. The presence of the Fmoc group is particularly noteworthy, as it is commonly used in peptide synthesis to protect amino groups during solid-phase peptide manufacturing. However, in the context of this compound, the Fmoc moiety may serve additional purposes, such as modulating solubility or enhancing metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such complex molecules with greater accuracy. The 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidobenzoic acid structure has been subjected to virtual screening using various databases and docking algorithms to identify potential binding interactions with biological targets. Preliminary results suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory diseases and cancer. These findings are particularly intriguing given the growing interest in multitargeted drug design strategies.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The incorporation of multiple functional groups requires careful planning to ensure regioselectivity and high yield. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations have been employed to construct the complex framework efficiently. Additionally, the use of protecting group strategies has been crucial in managing the reactivity of different functional moieties during multi-step synthesis.

In terms of pharmaceutical applications, the CAS No. 2172464-30-9 compound holds promise as a lead structure for developing novel therapeutics. Its unique structural features suggest potential utility in treating conditions characterized by abnormal cell proliferation, inflammation, or metabolic disorders. For instance, the triazole ring may interact with enzymes involved in signal transduction pathways relevant to cancer biology, while the benzoic acid moiety could contribute to anti-inflammatory effects by modulating cytokine production or leukocyte function.

Furthermore, the fluorenylmethoxycarbonyl (Fmoc) group may be exploited for controlled release or targeted delivery systems. In drug development, such modifications can enhance bioavailability and reduce off-target effects by improving solubility or selectively interacting with specific biological compartments. This aspect underscores the importance of considering not only the core pharmacophore but also peripheral functional groups when designing novel therapeutic agents.

The chemical properties of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidobenzoic acid have been thoroughly characterized through spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analytical techniques have provided valuable insights into the molecular structure and purity of the compound. Additionally, thermal analysis methods like differential scanning calorimetry (DSC) and X-ray diffraction (XRD) have been employed to assess its physical stability and crystalline properties.

The pharmacokinetic profile of this compound is another critical aspect that has been investigated through in vitro studies. Preliminary data indicate that it exhibits reasonable solubility in aqueous media and moderate bioavailability upon oral administration. These findings are encouraging for further development as they suggest potential for effective systemic delivery if optimized formulation strategies are employed.

In conclusion,2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidobenzoic acid (CAS No. 2172464-30-9) represents a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs aimed at addressing various human diseases. As research continues to uncover new biological targets and synthetic methodologies,this compound is poised to play an important role in advancing therapeutic strategies across multiple disciplines within medicinal chemistry.